Cas no 1803902-50-2 (Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate)

Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate is a halogenated benzimidazole derivative with significant utility in pharmaceutical and organic synthesis. Its structure features both bromo and chloro substituents, enhancing its reactivity in cross-coupling and nucleophilic substitution reactions. The ester functional group (acetate) improves solubility and facilitates further derivatization, making it a versatile intermediate for constructing complex heterocyclic frameworks. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and stability under standard storage conditions ensure consistent performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers seeking precise modifications in benzimidazole-based scaffolds.
Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate structure
1803902-50-2 structure
Product Name:Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate
CAS No:1803902-50-2
MF:C10H8BrClN2O2
MW:303.539720535278
CID:4824015
Update Time:2025-06-07

Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate
    • Inchi: 1S/C10H8BrClN2O2/c1-16-8(15)4-5-6(11)2-3-7-9(5)14-10(12)13-7/h2-3H,4H2,1H3,(H,13,14)
    • InChI Key: MXXLEBPJMAWKSH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1CC(=O)OC)N=C(N2)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55

Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061007803-250mg
Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate
1803902-50-2 98%
250mg
$5,610.52 2022-04-02
Alichem
A061007803-500mg
Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate
1803902-50-2 98%
500mg
$8,325.92 2022-04-02
Alichem
A061007803-1g
Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate
1803902-50-2 98%
1g
$13,627.23 2022-04-02

Additional information on Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate

Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate (CAS No. 1803902-50-2): An Overview

Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate (CAS No. 1803902-50-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate consists of a benzimidazole core, which is a common scaffold found in many biologically active molecules. The presence of bromine and chlorine substituents on the benzimidazole ring imparts specific electronic and steric properties that can influence its reactivity and biological activity. The ester functionality at the 4-position further enhances its utility as a versatile building block for the synthesis of more complex molecules.

Recent studies have highlighted the importance of Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate in the development of antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus. The bromine and chlorine substituents were found to play a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.

In another notable study, researchers at the National Institutes of Health (NIH) investigated the anticancer properties of Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate. The compound was shown to selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase-dependent pathways, suggesting its potential as a lead compound for further drug development.

Beyond its direct biological applications, Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate is also an important intermediate in synthetic chemistry. Its reactivity and functional group compatibility make it suitable for a wide range of chemical transformations, including coupling reactions, nucleophilic substitutions, and oxidative processes. These properties have been exploited in the synthesis of complex natural products and pharmaceuticals, contributing to advancements in both academic and industrial settings.

The synthesis of Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of o-diaminobenzene derivatives with appropriate carboxylic acids or esters, followed by bromination and chlorination steps. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, Methyl 5-Bromo-2-chloro-1H-benzimidazole-4-acetate (CAS No. 1803902-50-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen